Cas no 1706455-73-3 (4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid)

• Product Name: 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid
• CAS No: 1706455-73-3
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5181347
• Update Time: 2025-05-19

4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid

• Inchi： 1S/C10H11N3O2S/c14-9(15)7-1-3-8(4-2-7)13-5-11-10(16)12-6-13/h1-4H,5-6H2,(H,14,15)(H2,11,12,16)
• InChI Key： NBUBFRZAEIMDDS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CNC(=S)NC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid

Introduction to 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid (CAS No. 1706455-73-3) and Its Emerging Applications in Chemical Biology

4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid, identified by the CAS number 1706455-73-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The molecule combines a benzoic acid moiety with a thioxo-substituted triazinan ring, creating a scaffold that exhibits promising biological activities. This introduction delves into the chemical properties, synthetic pathways, and recent research applications of this compound, highlighting its potential in drug discovery and therapeutic development.

The core structure of 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid consists of a benzoic acid backbone linked to a thioxo-functionalized triazinan ring. The thioxo group (S=C) introduces electrophilic characteristics to the molecule, while the triazinan ring provides rigidity and spatial orientation. This combination results in a compound with high molecular diversity and tunable interactions with biological targets. The benzoic acid moiety is well-known for its role in various pharmacological applications, including anti-inflammatory and analgesic effects, while the triazinan ring has been explored for its potential in antimicrobial and anticancer therapies.

The synthesis of 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. A common synthetic route begins with the preparation of the triazinan core through cyclization reactions involving thiourea and glyoxal derivatives. Subsequent functionalization of the triazinan ring with a thioxo group introduces the electrophilic center necessary for further derivatization. The benzoic acid moiety is then introduced via esterification or direct coupling reactions, depending on the desired solubility and bioavailability profile of the final compound.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid. Molecular docking studies have revealed that this compound exhibits strong binding affinity to various biological targets, including enzymes and receptors implicated in metabolic disorders and cancer. For instance, preliminary studies suggest that it may inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Additionally, the thioxo-triazinan moiety has shown potential in disrupting protein-protein interactions involved in tumor growth and progression.

In the realm of drug discovery, 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid has been investigated for its potential as an anticancer agent. Research indicates that it can induce apoptosis in cancer cells by modulating mitochondrial function and reactive oxygen species (ROS) production. The benzoic acid component may also contribute to its chemopreventive effects by inhibiting key signaling pathways such as NF-κB and MAPK. These findings align with broader trends in oncology research, where multifunctional compounds targeting multiple pathways are increasingly favored for their enhanced therapeutic efficacy.

The compound's structural features also make it an attractive candidate for developing novel antimicrobial agents. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore new chemical entities with unique mechanisms of action. Studies have demonstrated that 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid can disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. Its ability to interact with bacterial enzymes while minimizing toxicity to human cells positions it as a promising lead for further development.

Furthermore, the versatility of 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid extends to its potential use as a probe molecule in biochemical research. By selectively targeting specific biological pathways or enzymes, this compound can provide valuable insights into disease mechanisms and therapeutic strategies. Its well-defined structure allows researchers to fine-tune its properties through structural analogs or derivatization efforts, enabling systematic exploration of its biological effects.

The growing interest in 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid underscores the importance of innovative molecular design in addressing complex biological challenges. As computational methods improve and high-throughput screening technologies become more accessible, compounds like this one are likely to play an increasingly significant role in drug discovery pipelines. Future research should focus on optimizing synthetic routes for scalability and exploring novel applications in areas such as neurodegenerative diseases and inflammatory disorders.

In conclusion, 4-(4-Thioxo-[1,3,5]triazinan-1-yl)-benzoic acid (CAS No. 1706455-73-3) represents a compelling example of how structural innovation can yield biologically active molecules with broad therapeutic potential. Its unique combination of pharmacophoric elements makes it a valuable asset in ongoing efforts to develop new treatments for cancer、infection diseases、and other challenging medical conditions。With continued investigation，this compound is poised to make meaningful contributions to both academic research and clinical practice.